Cas no 1803575-27-0 (6-(Aminomethyl)-3-bromo-2-chloro-4-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-3-bromo-2-chloro-4-(trifluoromethoxy)pyridine
• CAS No: 1803575-27-0
• MF: C₇H₅BrClF₃N₂O
• MW: 305.479610204697
• CID: 4930048
• Update Time: 2025-05-19

6-(Aminomethyl)-3-bromo-2-chloro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-bromo-2-chloro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5BrClF3N2O/c8-5-4(15-7(10,11)12)1-3(2-13)14-6(5)9/h1H,2,13H2
• InChI Key： AAHLEZLMCNHCIF-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(CN)C=C1OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.6
• Topological Polar Surface Area: 48.1

Additional information on 6-(Aminomethyl)-3-bromo-2-chloro-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 6-(Aminomethyl)-3-bromo-2-chloro-4-(trifluoromethoxy)pyridine (CAS No. 1803575-27-0)

In the realm of specialized heterocyclic compounds, 6-(Aminomethyl)-3-bromo-2-chloro-4-(trifluoromethoxy)pyridine (CAS No. 1803575-27-0) stands out as a high-value intermediate with diverse applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyridine backbone and functional groups (bromo, chloro, and trifluoromethoxy), has garnered significant attention due to its role in synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "pyridine derivatives synthesis", "trifluoromethoxy group applications", and "halogenated aminomethyl pyridines", reflecting its relevance in modern chemistry.

The structural complexity of 6-(Aminomethyl)-3-bromo-2-chloro-4-(trifluoromethoxy)pyridine offers exceptional versatility. Its aminomethyl group enables facile derivatization, while the halogen substituents (bromine and chlorine) enhance reactivity in cross-coupling reactions, a topic trending in AI-driven drug discovery platforms. Recent studies highlight its potential in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for precision medicine solutions. Searches for "CAS 1803575-27-0 suppliers" or "pyridine-based building blocks" underscore its commercial importance.

From a synthetic perspective, this compound exemplifies the convergence of green chemistry and high-efficiency catalysis. The trifluoromethoxy moiety contributes to metabolic stability, a key focus in pharmaceutical optimization queries. Environmental concerns have also driven interest in sustainable halogenation methods, making 1803575-27-0 a case study for eco-friendly protocols. Notably, its X-ray crystallography data (often searched alongside "pyridine structural analysis") reveals precise bond angles critical for computational modeling.

In agrochemical applications, derivatives of 6-(Aminomethyl)-3-bromo-2-chloro-4-(trifluoromethoxy)pyridine are explored for crop protection formulations, resonating with queries like "novel pesticide scaffolds". Its lipophilicity, influenced by the trifluoromethoxy group, aligns with trends in bioavailability enhancement—a frequent topic in AI-assisted molecular design forums. Regulatory-compliant synthesis routes (avoiding hazardous intermediates) further elevate its industrial appeal.

Analytical characterization of this compound involves advanced techniques such as LC-MS and NMR spectroscopy, frequently searched alongside "halopyridine purity assessment". The CAS 1803575-27-0 registry ensures traceability, addressing supply chain transparency demands. As the industry shifts toward fragment-based drug design, this pyridine derivative’s molecular weight (329.52 g/mol) positions it as a viable chemical probe.

Emerging discussions on cheminformatics and machine learning in compound screening have spotlighted 1803575-27-0 as a test candidate for virtual reactivity prediction. Its electrophilic sites (bromine and chlorine) enable diverse C–C bond formations, a hotspot in catalysis research. Patent databases reveal incremental innovations leveraging this scaffold, particularly in bioconjugation techniques—a trending search term in biopharmaceutical circles.

To conclude, 6-(Aminomethyl)-3-bromo-2-chloro-4-(trifluoromethoxy)pyridine exemplifies the synergy between structural ingenuity and applied chemistry. Its multifaceted utility—from medicinal chemistry to material science—ensures sustained interest, as reflected in evolving search trends like "multifunctional pyridine synthesis 2024" and "CAS 1803575-27-0 price trends". With rigorous safety assessments and scalable production, it remains a cornerstone in high-value chemical innovation.